Cas no 81627-83-0 (Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free)

• Product name: Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free
• CAS No: 81627-83-0
• MDL: MFCD00166591
• CID: 724644

Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free Chemical and Physical Properties

Names and Identifiers

• HUMAN M-CSF
• Macrophage Colony-Stimulating Factor, Human, recombinant, Animal-derived-free
• Macrophage Colony-Stimulating Factor, Mouse, recombinant, Animal-derived-free
• colony-stimulatingfactor1
• csf-1
• MGI-IM
• Monoclonal Anti-CSF1 antibody produced in mouse
• MGC31930
• ANTI-M-CSF (CENTER) antibody produced in rabbit
• Lanimostim
• Macrophage colony-stimulating factor 1
• Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free

• MDL： MFCD00166591

Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24/25-26
• RTECS：GI5500000
• Hazardous Material Identification：

Additional information on Macrophage Colony-Stimulating Factor (M-CSF), Mouse, recombinant, Animal-derived-free

Introduction to HUMAN M-CSF and its Significance in Modern Medicine

HUMAN M-CSF, chemically known by the CAS number 81627-83-0, stands as a pivotal compound in the realm of biomedical research and therapeutic applications. This cytokine, Human Monocyte Chemoattractant Protein-1 (M-CSF), plays a crucial role in the regulation of hematopoietic stem cells and the differentiation of monocytes into macrophages. Its multifaceted functions have garnered significant attention in recent years, particularly in the context of immunotherapy, cancer treatment, and regenerative medicine.

The chemical structure of CAS no 81627-83-0 is characterized by its molecular formula and specific amino acid sequence, which contribute to its potent biological activity. As a member of the cytokine family, HUMAN M-CSF binds to its receptor CD115, triggering a cascade of intracellular signaling pathways that modulate immune cell behavior. This interaction is essential for maintaining homeostasis in the immune system and for mounting an effective response against pathogens.

Recent advancements in the field have highlighted the therapeutic potential of HUMAN M-CSF in treating various medical conditions. For instance, studies have demonstrated its efficacy in enhancing hematopoietic recovery following chemotherapy. The ability of HUMAN M-CSF to stimulate the proliferation and differentiation of hematopoietic stem cells makes it a promising candidate for bone marrow transplantation and stem cell therapy. These findings have opened new avenues for treating patients with blood disorders and cancer.

In addition to its role in hematopoiesis, HUMAN M-CSF has been investigated for its anti-inflammatory properties. Research indicates that it can modulate the activity of macrophages, promoting their transition from pro-inflammatory to anti-inflammatory states. This duality in function makes HUMAN M-CSF a valuable tool in developing therapies for chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The compound's ability to fine-tune immune responses without exacerbating inflammation underscores its therapeutic significance.

The development of recombinant HUMAN M-CSF has further expanded its clinical applications. Advances in biotechnology have enabled the production of high-purity recombinant cytokines, which are now widely used in clinical trials and therapeutic settings. These recombinant versions offer several advantages over naturally occurring HUMAN M-CSF, including improved stability and reduced immunogenicity. Such improvements are critical for ensuring patient safety and efficacy in therapeutic interventions.

Current research is also exploring the potential of HUMAN M-CSF in cancer immunotherapy. Preclinical studies have shown that it can enhance the efficacy of immune checkpoint inhibitors by promoting tumor-specific T-cell responses. This synergy between HUMAN M-CSF and other immunotherapeutic agents holds promise for improving outcomes in patients with advanced cancers. The integration of HUMAN M-CSF into combination therapies represents a significant step forward in personalized medicine.

The regulatory landscape for HUMAN M-CSF continues to evolve, with increasing emphasis on quality control and standardization. Regulatory bodies such as the FDA and EMA have established stringent guidelines for the approval and use of cytokine-based therapies. These regulations ensure that HUMAN M-CSF products meet high standards of safety and efficacy before they are made available to patients. Compliance with these guidelines is essential for maintaining patient trust and advancing the field.

In conclusion, HUMAN M-CSF (CAS no 81627-83-0) is a multifaceted cytokine with broad applications in medicine. Its role in hematopoiesis, immunomodulation, and cancer therapy underscores its importance as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, the potential applications of HUMAN M-CSF are likely to expand further. The ongoing development of recombinant versions and combination therapies highlights the dynamic nature of this field and its promise for improving patient care.